2-(Hydroxymethyl)pyridin-3-ol
Overview
Description
2-(Hydroxymethyl)pyridin-3-ol, also known as 3-hydroxymethylpyridine-2-carboxylic acid, is a heterocyclic compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a derivative of pyridine and contains a hydroxymethyl group at the 2-position and a carboxyl group at the 3-position.
Scientific Research Applications
Formation in Foods: 2-(Hydroxymethyl)pyridin-3-ol can form in foods through the ring expansion of 5-(hydroxymethyl)furfural in the presence of ammonia-producing compounds. This occurs predominantly at neutral pH values and is significant in thermally heated foods like honey and sugarcane honey (Hidalgo, Lavado-Tena, & Zamora, 2020).
Magnetic and Optical Properties: It has been used in the synthesis of lanthanide clusters showing dual physical properties. For instance, clusters containing Dy(III) exhibit single-molecule magnetism, while those with Eu(III) demonstrate intense red photoluminescence (Alexandropoulos et al., 2011).
Vibrational and Electronic Structure Analysis: Comparative studies of this compound and its derivatives have been conducted using FTIR and FT-Raman spectroscopy to understand their molecular structure and electronic properties (Arjunan, Balamourougane, Govindaraja, & Mohan, 2012).
Biochemical Modeling: It has been used in the creation of biomimetic models for the active site of [Fe]hydrogenase, providing insights into the enzyme's structure and function (Song et al., 2012).
Pharmaceutical Synthesis: It is also relevant in the synthesis of pharmaceuticals, as demonstrated in the efficient creation of 2-(hydroxymethyl)-2,3-dihydrofuropyridines and related compounds (Hajbi et al., 2010).
Iron Chelation: Its derivatives, such as 5-hydroxy-2-(hydroxymethyl)pyridin-4(1H)-one, have shown promising iron chelation properties, potentially useful in treating iron overload diseases (Lachowicz et al., 2016).
Fluorescent Properties: Derivatives of this compound, like 3-hydroxymethyl imidazo[1,2-a]pyridines, have been studied for their fluorescent properties, making them potential candidates for biomarkers and sensors (Velázquez-Olvera et al., 2012).
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It is recommended to use this chemical only outdoors or in a well-ventilated area, and to wear protective gloves, eye protection, and face protection when handling it .
Mechanism of Action
Target of Action
It is known that pyridine-based compounds, which include 2-(hydroxymethyl)pyridin-3-ol, have been incorporated in a diverse range of drug candidates approved by the fda .
Mode of Action
It’s worth noting that pyridine-based compounds have been shown to interact with various targets, leading to changes in cellular processes .
Pharmacokinetics
Its lipophilicity (Log Po/w) is around 0.97, suggesting it may have good bioavailability .
Action Environment
The stability and efficacy of this compound can be influenced by various environmental factors. For instance, it’s recommended to store the compound in an inert atmosphere at room temperature to maintain its stability . Additionally, factors such as pH, temperature, and the presence of other substances can potentially affect its action.
properties
IUPAC Name |
2-(hydroxymethyl)pyridin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2/c8-4-5-6(9)2-1-3-7-5/h1-3,8-9H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJRBRKUGRKKZOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)CO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00161408 |
Source
|
| Record name | 3-Hydroxypyridine-2-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00161408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
14047-53-1 |
Source
|
| Record name | 3-Hydroxy-2-pyridinemethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14047-53-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Hydroxy-2-pyridinemethanol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014047531 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 14047-53-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=18473 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-Hydroxypyridine-2-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00161408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-hydroxypyridine-2-methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.426 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-Hydroxy-2-pyridinemethanol | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CC5XC2T8UZ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key structural features of 2-(Hydroxymethyl)pyridin-3-ol as revealed by its crystal structure?
A1: The crystal structure of this compound reveals several important features:
- Intermolecular Hydrogen Bonding: The molecules form a network in the crystal lattice through O—H⋯N and O—H⋯O hydrogen bonds. [] This type of bonding influences the compound's physical properties like melting point and solubility.
- π–π Stacking: Parallel pyridine rings of neighboring molecules exhibit π–π stacking interactions with a centroid-to-centroid distance of 3.7649 (12) Å. [] This type of interaction contributes to the molecule's stability in the solid state.
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